![molecular formula C13H20O2 B1274173 1-(tert-Butoxy)-4-(2-methoxyethyl)benzene CAS No. 84697-14-3](/img/structure/B1274173.png)
1-(tert-Butoxy)-4-(2-methoxyethyl)benzene
Description
1-(tert-Butoxy)-4-(2-methoxyethyl)benzene, also known as TBMEB, is a compound that has been studied for its potential applications in scientific research. TBMEB is a colorless liquid with a sweet smell and a boiling point of 145-146 degrees Celsius. It is a synthetic compound that is produced through the reaction of tert-butyl alcohol and 2-methoxyethylbenzene. TBMEB has been studied for its potential applications in biochemical and physiological research, as well as its potential to be used in laboratory experiments.
Scientific Research Applications
Photodecomposition and Radical Generation
- Tert-butoxy radicals, similar to those in 1-(tert-Butoxy)-4-(2-methoxyethyl)benzene, can be generated through the photodecomposition of di-tert-butyl peroxide. These radicals efficiently react with phenols like p-methoxyphenol, a process which is significantly influenced by the solvent environment, as demonstrated by P. Das et al. (1981) (Das, Encinas, Steenken, & Scaiano, 1981).
Synthesis of Complex Organic Compounds
- The chemical can be involved in the synthesis of complex organic compounds, such as 1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene, a process highlighted by 吴成 et al. (2011) which includes catalyzation reactions in halogenated hydrocarbon solutions (吴成, 王华, 赵丽君, & 赵文军, 2011).
Inclusion in Polymerization Processes
- Di-tert-butyl peroxide, which relates to this compound, can initiate polymerization of styrene, leading to polymers with specific end-groups. This was explored by J. K. Allen and J. C. Bevington (1961), who used carbon-14 labelled peroxide for this purpose (Allen & Bevington, 1961).
Applications in Molecular Electronics
- In the field of molecular electronics, derivatives of this compound could serve as precursors for the synthesis of molecular wires. N. Stuhr-Hansen et al. (2005) discuss the use of related aryl bromides as building blocks for thiol end-capped molecular wires (Stuhr-Hansen, Sørensen, Moth‐Poulsen, Christensen, Bjørnholm, & Nielsen, 2005).
Redox Shuttle Additives in Lithium-Ion Batteries
- The compound could potentially be analogous to 2,5-Di-tert-butyl-1,4-bis(2-methoxyethoxy)benzene, studied as a redox shuttle additive for lithium-ion batteries. O. Leonet et al. (2018) researched this compound for overcharge protection, demonstrating its inertness in standard cycling and its effectiveness in preventing cell failure during overcharge (Leonet et al., 2018).
Synthesis of Antioxidants
- Its analogs may be utilized in the synthesis of antioxidants like KY-1330, as investigated by Sun Pei-dong (2010). This process involves a two-step method, starting with the etherification of 2,6-di-tert-butyl phenol (Sun Pei-dong, 2010).
Properties
IUPAC Name |
1-(2-methoxyethyl)-4-[(2-methylpropan-2-yl)oxy]benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O2/c1-13(2,3)15-12-7-5-11(6-8-12)9-10-14-4/h5-8H,9-10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBOCSQWJBVYGQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1=CC=C(C=C1)CCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50233705 | |
Record name | 1-(tert-Butoxy)-4-(2-methoxyethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50233705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
84697-14-3 | |
Record name | 1-(1,1-Dimethylethoxy)-4-(2-methoxyethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84697-14-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(tert-Butoxy)-4-(2-methoxyethyl)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084697143 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(tert-Butoxy)-4-(2-methoxyethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50233705 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(tert-butoxy)-4-(2-methoxyethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.076.085 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.